Cas no 2309448-47-1 ((3-Methoxyoxan-3-yl)methanamine;hydrochloride)

• Product Name: (3-Methoxyoxan-3-yl)methanamine;hydrochloride
• CAS No: 2309448-47-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 6198460
• PubChem ID: 138991008
• Update Time: 2025-10-23

(3-Methoxyoxan-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methoxyoxan-3-yl)methanamine;hydrochloride
• 2309448-47-1
• (3-methoxyoxan-3-yl)methanamine hydrochloride
• EN300-7352596

• Inchi： 1S/C7H15NO2.ClH/c1-9-7(5-8)3-2-4-10-6-7;/h2-6,8H2,1H3;1H
• InChI Key： VWJNOPVPEJUNEZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC(CN)(C1)OC

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (3-Methoxyoxan-3-yl)methanamine;hydrochloride

Introduction to (3-Methoxyoxan-3-yl)methanamine;hydrochloride (CAS No: 2309448-47-1)

(3-Methoxyoxan-3-yl)methanamine;hydrochloride, identified by its CAS number 2309448-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of oxanthane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of (3-Methoxyoxan-3-yl)methanamine;hydrochloride consists of an oxanthane ring substituted with a methoxy group at the 3-position and an amine functional group at the 3-position, further modified by a hydrochloride salt. This unique configuration imparts distinct chemical and biological properties, making it a promising candidate for various research applications. The oxanthane core is known for its stability and ability to interact with biological targets, while the amine group provides a site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in oxanthane derivatives due to their potential roles in modulating various biological pathways. Studies have shown that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Specifically, (3-Methoxyoxan-3-yl)methanamine;hydrochloride has been investigated for its potential anti-inflammatory properties. Research indicates that it may interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By inhibiting COX activity, this compound could potentially reduce the production of pro-inflammatory cytokines and alleviate symptoms associated with chronic inflammatory conditions.

Furthermore, the amine group in (3-Methoxyoxan-3-yl)methanamine;hydrochloride offers a versatile platform for further chemical modifications. This allows researchers to design novel derivatives with enhanced pharmacological properties. For instance, coupling the amine group with other bioactive molecules could lead to the development of dual-action drugs that target multiple disease pathways simultaneously. Such strategies are particularly valuable in oncology, where combination therapies are often required to overcome drug resistance.

The hydrochloride salt form of this compound improves its pharmacokinetic profile by increasing solubility in aqueous solutions. This property is crucial for formulation development, as it allows for easier administration via oral or injectable routes. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transport, making it suitable for both laboratory research and clinical trials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between (3-Methoxyoxan-3-yl)methanamine;hydrochloride and biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors, modulating their activity. These insights have guided the design of more potent derivatives with improved binding affinity and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to predict the efficacy of new compounds before conducting expensive wet-lab experiments.

The potential therapeutic applications of (3-Methoxyoxan-3-yl)methanamine;hydrochloride extend beyond anti-inflammatory uses. Preliminary studies suggest that it may also exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of oxanthane derivatives to cross the blood-brain barrier is particularly noteworthy, as it allows them to reach central nervous system targets effectively. Further research is needed to fully elucidate these mechanisms and explore their clinical relevance.

In conclusion, (3-Methoxyoxan-3-yl)methanamine;hydrochloride (CAS No: 2309448-47-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in future therapeutic strategies.